(2-Cyclopropoxy-6-iodophenyl)methanamine

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: (2-cyclopropyloxy-6-iodophenyl)methanamine
• InChI: InChI=1S/C10H12INO/c11-9-2-1-3-10(8(9)6-12)13-7-4-5-7/h1-3,7H,4-6,12H2
• InChI Key: HXHIWSPPINRNMI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)I)CN

Description

(2-Cyclopropoxy-6-iodophenyl)methanamine is a substituted phenylmethanamine derivative characterized by a cyclopropoxy group at the 2-position and an iodine atom at the 6-position of the aromatic ring. Its molecular formula is C₁₀H₁₂INO, with a molecular weight of 305.12 g/mol (calculated based on substituent contributions from ). The iodine atom introduces significant steric and electronic effects, while the cyclopropoxy group contributes to conformational rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Cyclopropoxy-6-iodophenyl)methanamine typically involves the iodination of a cyclopropoxy-substituted phenylmethanamine precursor. The reaction conditions often include the use of iodine or iodinating agents under controlled temperature and solvent conditions to ensure selective iodination at the desired position on the phenyl ring .

Industrial Production Methods

Industrial production methods for (2-Cyclopropoxy-6-iodophenyl)methanamine are not widely documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring purity through various purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

(2-Cyclopropoxy-6-iodophenyl)methanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the iodine atom to a less oxidized state.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropoxy-substituted phenylmethanone, while substitution reactions can produce various derivatives with different functional groups replacing the iodine atom .

Scientific Research Applications

(2-Cyclopropoxy-6-iodophenyl)methanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological molecules and pathways.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The specific mechanism of action for (2-Cyclopropoxy-6-iodophenyl)methanamine is not well-documented. its effects are likely mediated through interactions with molecular targets such as enzymes or receptors, influencing various biochemical pathways. Further research is needed to elucidate the precise molecular mechanisms involved.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The iodine atom in the target compound acts as a strong electron-withdrawing group, reducing electron density on the aromatic ring compared to methoxy or alkoxy substituents. This may influence reactivity in electrophilic substitutions or binding interactions .
• Synthetic Complexity : Introducing iodine (via electrophilic iodination) and cyclopropane rings (via [2+1] cycloaddition or ring-opening reactions) adds synthetic challenges compared to methoxy derivatives .